(±)-Norsedamine

• CAS No.: 124016-67-7
• Molecular Formula: C15H13BrO3
• Synonyms: (±)-Norsedamine

Description

(±)-Norsedamine is a pyrrolidine alkaloid belonging to the Sedum alkaloid family, structurally characterized by a five-membered nitrogen-containing ring. It is a synthetic analogue of sedamine, a six-membered piperidine alkaloid derived from plants such as Sedum acre and clinically used as an antispasmodic agent . The compound has garnered attention for its role in studying structure-activity relationships (SAR) in alkaloids. Key syntheses of (±)-norsedamine include stereoselective methods such as ligand-assisted hydride delivery and ring-closing metathesis strategies , which highlight its synthetic versatility.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare (±)-norsedamine with related alkaloids based on structural features, synthetic routes, and biological relevance:

Table 1: Structural and Functional Comparison of (±)-Norsedamine and Analogues

Compound	Core Structure	Ring Size	Key Synthetic Method(s)	Source/Application
(±)-Norsedamine	Pyrrolidine	5-member	Ligand-assisted hydride delivery ; Ring-closing metathesis	Synthetic/Sedum alkaloid analogue
Sedamine	Piperidine	6-member	Classical alkaloid isolation; Asymmetric synthesis	Sedum species; Antispasmodic agent
Allosedamine	Piperidine	6-member	Stereoselective synthesis	Synthetic derivative
Norallosedamine	Piperidine	6-member	Demethylation of sedamine derivatives	Investigational alkaloid
Sedaminone	Piperidinone	6-member	Partial synthesis from (±)-norsedamine	Synthetic intermediate

Key Points of Comparison:

Structural Differences: (±)-Norsedamine’s pyrrolidine core distinguishes it from sedamine and allosedamine, which feature larger piperidine rings. Sedaminone, a ketone derivative of sedamine, introduces a carbonyl group that may influence redox properties or metabolic stability .

Synthetic Accessibility: (±)-Norsedamine is synthesized via stereoselective methods, such as ligand-assisted hydride transfer, which ensures high enantiomeric purity . In contrast, sedamine and allosedamine are often prepared through asymmetric ring-closing metathesis, emphasizing the role of catalysis in accessing structurally complex alkaloids . Sedaminone’s synthesis from (±)-norsedamine underscores the latter’s utility as a precursor for more complex derivatives .

Biological Relevance: Sedamine’s antispasmodic activity is well-documented, likely due to its piperidine ring’s fit with muscarinic or nicotinic receptors . Norallosedamine, a demethylated analogue, could offer insights into the role of alkyl substituents in alkaloid bioactivity .

This highlights its value in modular synthetic strategies.